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This technical guide provides an in-depth exploration of the isotopic composition of xenon
found within meteorites, offering a window into the early solar system, nucleosynthetic
processes, and the origin of the elements.

Introduction: Xenon as a Cosmic Chronicler

Xenon (Xe), a noble gas with nine stable isotopes, serves as a powerful tracer for
astrophysical and cosmochemical processes. Its isotopic signatures in meteorites are a
complex mixture of components from various stellar and solar system origins. Trapped within
the mineralogical fabric of these ancient rocks, xenon isotopes preserve a record of the
environments in which they formed and the subsequent history of their host meteorites. This
guide will detail the distinct xenon components, the methodologies used to analyze them, and
the nucleosynthetic pathways that created their unique isotopic patterns.

Principal Xenon Components in Meteorites

The xenon found in meteorites is a composite of several distinct components, each with a
characteristic isotopic composition. These components are typically deconvoluted from the bulk
xenon isotopic measurements of a meteorite sample. The primary components are:

e Solar Wind (SW) Xenon: Implanted directly from the sun into the surfaces of meteorite

parent bodies.
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e Q-phase Xenon (Xe-Q): A major component of primordial xenon in chondritic meteorites, so-
named because it is found in an acid-resistant residue (the "Q" phase) of these meteorites.

e Xenon-HL (Xe-HL): Characterized by enrichments in both the light (L) and heavy (H)
isotopes of xenon, it is carried in presolar nanodiamonds and silicon carbide (SiC) grains
and is thought to originate from supernova ejecta.

e Xenon-S (Xe-S): Enriched in the s-process isotopes and found in presolar silicon carbide
(SiC) grains, originating from the stellar winds of Asymptotic Giant Branch (AGB) stars.

» Fissiogenic Xenon: Produced by the spontaneous fission of extinct (e.g., 244Pu) and extant
(e.g., 238U) actinides.

o Radiogenic Xenon: Primarily 129Xe, the decay product of the extinct radionuclide 129I.

Data Presentation: Isotopic Compositions of Key Xenon
Components

The following tables summarize the isotopic compositions of the major xenon components
found in meteorites, normalized to 132Xe. These values are compilations from various studies
and represent the current understanding of these components.

Table 1: Isotopic Composition of Major Xenon Components in Meteorites (relative to 132Xe =
1.00)
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- Solar Wind Q-phase (Xe- Xenon-HL (Xe-  Xenon-S (Xe-
sotope
(SW)I1] Q) HL) S)
0.00482 +
124Xe 0.00468 ~0.009 ~0.002
0.00006
0.00422 +
126Xe 0.00403 ~0.008 ~0.002
0.00007
128Xe 0.0841 + 0.0002 0.0825 ~0.10 0.215
129Xe 1.041 + 0.002 1.042 ~1.04 ~1.04
130Xe 0.1650 + 0.0003 0.165 ~0.13 0.425
131Xe 0.826 £ 0.002 0.824 ~0.80 0.795
132Xe 1.000 1.000 1.000 1.000
134Xe 0.370 £ 0.001 0.380 ~0.50 0.355
136Xe 0.2999 + 0.0007 0.315 ~0.47 0.290

Table 2: Xenon Isotopic Composition in Allende (CV3) and Murchison (CM2) Meteorites
(relative to 132Xe = 1.00)
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Isotope Allende (Bulk) Murchison (Bulk)[2]
124Xe ~0.0047 ~0.0048

126Xe ~0.0041 ~0.0042

128Xe ~0.083 ~0.084

129Xe ~1.05 ~1.06

130Xe ~0.165 ~0.166

131Xe ~0.825 ~0.828

132Xe 1.000 1.000

134Xe ~0.375 ~0.378

136Xe ~0.310 ~0.314

Note: The values for Allende and Murchison represent typical bulk compositions and can vary
between different analyses and sample fractions.

Experimental Protocols: Unlocking the Isotopic
Secrets

The analysis of xenon isotopes in meteorites is a meticulous process that requires ultra-high
vacuum conditions and highly sensitive mass spectrometers to measure the minute quantities
of gas trapped within the rock. The primary methods employed are stepwise heating and laser
ablation, coupled with static vacuum mass spectrometry.

Sample Preparation

o Selection and Cleaning: A pristine interior chip of the meteorite is selected to minimize
terrestrial contamination. The sample is then cleaned in an ultrasonic bath with high-purity
solvents such as ethanol and/or deionized water to remove any surface contaminants.

e Crushing (Optional): For bulk analysis, the cleaned chip may be gently crushed in a clean
environment to a grain size suitable for loading into the extraction system. For mineral-
specific analyses, mineral separation techniques may be employed prior to loading.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/17777755/
https://www.benchchem.com/product/b1202249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Loading: The sample is weighed and loaded into a sample holder, typically made of a low-
blank material like molybdenum or tantalum foil. The holder is then placed into the extraction
line of the mass spectrometer system.

Gas Extraction

This is the most common method for releasing trapped noble gases.

o Evacuation and Bakeout: The entire extraction line and mass spectrometer are evacuated to
ultra-high vacuum (UHV) conditions (typically < 10-9 torr). The system is then "baked out" at
a high temperature (e.g., 150-200°C) for an extended period (24-48 hours) to desorb any
adsorbed atmospheric gases from the internal surfaces.

o Stepwise Heating: The sample is heated in a series of temperature steps, typically ranging
from a few hundred degrees Celsius to over 1600°C.[2] Each temperature step is held for a
specific duration (e.g., 20-30 minutes) to allow for the diffusion and release of gases from
different mineral phases or trapping sites.

o Gas Purification: The gas released at each temperature step is purified by exposing it to a
series of getters. Zirconium-aluminum or titanium-sublimation pumps are commonly used to
remove active gases (e.g., H2, H20, N2, CO, CO2, and hydrocarbons). Cryogenic traps may
also be used to separate xenon from lighter noble gases like argon and krypton.

This technique allows for in-situ analysis of specific mineral grains or inclusions within a
polished meteorite section.[3][4]

o Sample Preparation: A polished thick or thin section of the meteorite is placed in a vacuum
chamber connected to the mass spectrometer.

o Targeting: A high-power laser is focused on a specific target area (e.g., a chondrule, a
calcium-aluminum-rich inclusion, or a specific mineral grain) identified through a microscope.

o Ablation and Gas Release: The laser is fired, ablating a small amount of material and
releasing the trapped gases into the vacuum chamber.

e Gas Purification: The released gas is then purified using getters as described in the stepwise
heating method.
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Mass Spectrometric Analysis

 Inlet to Mass Spectrometer: The purified xenon gas is expanded into the ion source of a
static vacuum noble gas mass spectrometer.

 lonization and Mass Separation: The xenon atoms are ionized, typically by electron impact.
The resulting ions are then accelerated and separated according to their mass-to-charge
ratio by a magnetic field.

o Detection: The ion beams of the different xenon isotopes are simultaneously or sequentially
measured by a detector system, which usually consists of multiple Faraday cups and/or an
electron multiplier for low-abundance isotopes.

» Data Acquisition and Correction: The measured ion currents are recorded and corrected for
various factors, including mass discrimination, detector efficiencies, and blank contributions
from the extraction and analysis system. Isotopic ratios are then calculated.

Visualizing the Origins and Relationships of Xenon
Components

The diverse isotopic signatures of xenon in meteorites are a direct result of the mixing of
components from different nucleosynthetic origins. The following diagrams illustrate these
relationships.
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Figure 1: Conceptual Workflow of Xenon Components in Meteorites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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